Cas no 2229441-28-3 (3-methoxy-3-(2-methoxyethyl)azetidine)

• Product Name: 3-methoxy-3-(2-methoxyethyl)azetidine
• CAS No: 2229441-28-3
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5832472
• PubChem ID: 165681679
• Update Time: 2025-10-18

3-methoxy-3-(2-methoxyethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-(2-methoxyethyl)azetidine
• 2229441-28-3
• EN300-1835359

• Inchi： 1S/C7H15NO2/c1-9-4-3-7(10-2)5-8-6-7/h8H,3-6H2,1-2H3
• InChI Key： BEWPXPJPOLJARS-UHFFFAOYSA-N
• SMILES： O(C)C1(CCOC)CNC1

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-methoxy-3-(2-methoxyethyl)azetidine

Introduction to 3-methoxy-3-(2-methoxyethyl)azetidine (CAS No. 2229441-28-3) and Its Emerging Applications in Chemical Biology

3-methoxy-3-(2-methoxyethyl)azetidine, identified by the chemical identifier CAS No. 2229441-28-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the azetidine class, which is characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of methoxy and ethoxy substituents in the molecule introduces additional functional groups that can influence its reactivity, solubility, and interactions with biological targets.

The structural framework of 3-methoxy-3-(2-methoxyethyl)azetidine makes it a versatile scaffold for drug discovery and molecular probe development. The nitrogen atom in the azetidine ring can serve as a hydrogen bond acceptor, while the methoxy and ethoxy groups can engage in hydrophobic interactions or participate in further chemical modifications. These features have positioned this compound as a promising candidate for exploring novel pharmacological pathways.

In recent years, there has been growing interest in azetidine derivatives due to their potential applications in medicinal chemistry. The azetidine core is known to mimic certain biological functionalities, making it an attractive motif for designing small molecules that can interact with biological systems. Specifically, 3-methoxy-3-(2-methoxyethyl)azetidine has been studied for its potential role in modulating enzyme activity and cellular processes. Its ability to undergo selective modifications allows researchers to fine-tune its properties for specific applications, such as inhibiting or activating particular enzymes or receptors.

One of the most compelling aspects of 3-methoxy-3-(2-methoxyethyl)azetidine is its utility as a building block for more complex molecules. Chemists have leveraged this compound to synthesize derivatives with enhanced biological activity or improved pharmacokinetic profiles. For instance, researchers have explored its use in developing kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The methoxy and ethoxy groups provide handles for further functionalization, enabling the creation of molecules with tailored properties.

The compound’s solubility characteristics also make it a valuable tool in drug formulation and delivery systems. Poor solubility is a major challenge in pharmaceutical development, as it can limit bioavailability and therapeutic efficacy. By incorporating functional groups like methoxy and ethoxy, 3-methoxy-3-(2-methoxyethyl)azetidine can be engineered to improve solubility while maintaining biological activity. This has implications for both preclinical research and clinical applications, where optimizing drug delivery is essential.

Recent studies have highlighted the potential of 3-methoxy-3-(2-methoxyethyl)azetidine in addressing unmet medical needs. For example, researchers have investigated its role in modulating immune responses, suggesting that it could be useful in developing treatments for autoimmune disorders or infections. The compound’s ability to interact with biological targets without causing significant off-target effects makes it an attractive candidate for therapeutic intervention. Additionally, its stability under various conditions enhances its suitability for industrial-scale synthesis and application.

The synthesis of 3-methoxy-3-(2-methoxyethyl)azetidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, have been employed to construct the azetidine ring efficiently. These methods ensure high yields and purity, which are critical for pharmaceutical applications. The development of scalable synthetic routes has also contributed to the growing interest in this compound among industrial chemists.

From a computational chemistry perspective, 3-methoxy-3-(2-methoxyethyl)azetidine has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies provide insights into how the compound binds to receptors or enzymes at the molecular level, guiding the design of more effective derivatives. The integration of experimental data with computational predictions has accelerated the discovery process, allowing researchers to prioritize promising candidates for further investigation.

The future prospects of 3-methoxy-3-(2-methoxyethyl)azetidine are vast, with ongoing research exploring new applications across multiple disciplines. Its versatility as a chemical scaffold makes it a valuable resource for chemists working on drug discovery, material science, and beyond. As our understanding of biological systems continues to evolve, compounds like CAS No. 2229441-28-3 will play an increasingly important role in advancing scientific knowledge and developing innovative solutions.